Cas no 36122-35-7 (Phenylmaleic Anhydride)

• Product Name: Phenylmaleic Anhydride
• CAS No: 36122-35-7
• MF: C₁₀H₆O₃
• MW: 174.152842998505
• MDL: MFCD00015472
• CID: 54541
• PubChem ID: 24866224
• Update Time: 2025-10-29

Phenylmaleic Anhydride Chemical and Physical Properties

Names and Identifiers

• 3-Phenylfuran-2,5-dione
• Phenylmaleic anhydride
• 3-phenyl-2,5-dihydrofuran-2,5-dione
• 3-Phenyl-2,5-furandione
• 3-Phenyl-furan-2,5-dione
• 2,5-Furandione, 3-phenyl-
• Phenylmaleic anhydride, 99%
• QZYCWJVSPFQUQC-UHFFFAOYSA-N
• AK113240
• Phenylmalecanhydrde
• NSC191772
• phenyl maleic anhydride
• 3-phenylmaleic anhydride
• 2-phenylmaleic anhydride
• Phenyl maleic acid anhydride
• 2,5-Furandione,3-phenyl-
• alpha-phenyl-maleic anhydride
• KSC575S2L
• 3-Phenyl-2,5-furandione #
• NS00029980
• NSC-191772
• SB61102
• UNII-4UE4F66S87
• EINECS 252-881-8
• 2-Ph-maleic anhydride radical
• NSC 191772
• P2096
• 4UE4F66S87
• AC-1258
• AKOS005257661
• CHEMBL2270556
• CS-W008262
• MFCD00015472
• 6M-041
• SCHEMBL210321
• DTXSID70189699
• SY049678
• 36122-35-7
• FT-0639298
• EN300-98907
• J-523954
• 7-TRIFLUOROMETHYL-1,2,3,4-TETRAHYDRO-[2,6]NAPHTHYRIDINE
• 2,5-Dihydro-3-phenylfuran-2,5-dione
• DB-030248
• DTXCID80112190
• STL557251
• BBL103441
• Phenylmaleic Anhydride

• MDL： MFCD00015472
• Inchi： 1S/C10H6O3/c11-9-6-8(10(12)13-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： QZYCWJVSPFQUQC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1=O)C1C=CC=CC=1)=O
• BRN： 127301

Computed Properties

• Exact Mass: 174.03200
• Monoisotopic Mass: 174.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: solid
• Density: 1.2346 (rough estimate)
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 341.6°C at 760 mmHg
• Flash Point: 341.6 °C at 760 mmHg
• Refractive Index: 1.5036 (estimate)
• PSA: 43.37000
• LogP: 1.15340
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Phenylmaleic Anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Phenylmaleic Anhydride

Phenylmaleic Anhydride (CAS No. 36122-35-7): A Versatile Building Block in Organic Synthesis and Material Science

Phenylmaleic anhydride (CAS No. 36122-35-7) is a highly functionalized organic compound that has garnered significant attention in both academic and industrial research. Its unique structure, featuring a maleic anhydride core substituted with a phenyl group, makes it a valuable intermediate in the synthesis of polymers, pharmaceuticals, and specialty chemicals. The compound's reactivity stems from the anhydride moiety, which readily undergoes reactions with nucleophiles, enabling diverse applications in click chemistry, cross-coupling reactions, and material design.

In recent years, the demand for sustainable chemistry and green synthesis has driven interest in phenylmaleic anhydride derivatives. Researchers are exploring its role in biodegradable polymers and renewable material development, aligning with global trends toward eco-friendly alternatives. The compound's ability to form covalent adaptable networks (CANs) has also made it a candidate for self-healing materials, a hot topic in advanced material science.

From a synthetic perspective, phenylmaleic anhydride is often employed in Diels-Alder reactions, where it acts as a dienophile to construct complex cyclic structures. This reactivity is leveraged in the production of high-performance resins and adhesives, addressing industrial needs for durable and lightweight materials. Additionally, its electron-deficient double bond facilitates Michael additions, expanding its utility in drug discovery and bioconjugation strategies.

Beyond its chemical versatility, phenylmaleic anhydride (CAS 36122-35-7) is also studied for its potential in optoelectronic materials. Its aromatic system and anhydride functionality contribute to charge transport properties, making it a candidate for organic semiconductors and photovoltaic devices. This aligns with the growing focus on organic electronics and energy-efficient technologies in the scientific community.

In summary, phenylmaleic anhydride stands at the intersection of organic chemistry, material science, and sustainable innovation. Its multifaceted applications—from polymer additives to pharmaceutical intermediates—highlight its importance in modern research. As industries prioritize green chemistry and functional materials, this compound is poised to play an even greater role in shaping future technologies.